Cas no 33216-89-6 (2(1H)-Pyrazinone,5-ethyl-3,6-dimethyl-)
33216-89-6 structure
Product Name:2(1H)-Pyrazinone,5-ethyl-3,6-dimethyl-
CAS No:33216-89-6
MF:C8H12N2O
MW:152.193681716919
CID:294110
PubChem ID:15768472
Update Time:2025-04-19
2(1H)-Pyrazinone,5-ethyl-3,6-dimethyl- Chemical and Physical Properties
Names and Identifiers
-
- 2(1H)-Pyrazinone,5-ethyl-3,6-dimethyl-
- 5-ethyl-3,6-dimethyl-1H-pyrazin-2-one
- 3,6-Dimethyl-5-ethyl-2(1H)-pyrazinone
- Pyrazinol,5-ethyl-3,6-dimethyl- (8CI)
- RSYGJEQPLQQHBH-UHFFFAOYSA-N
- 33216-89-6
- DTXSID30578146
- 2(1H)-Pyrazinone,5-ethyl-3,6-dimethyl-(9CI)
- 5-Ethyl-3,6-dimethylpyrazin-2(1H)-one
-
- Inchi: 1S/C8H12N2O/c1-4-7-5(2)10-8(11)6(3)9-7/h4H2,1-3H3,(H,10,11)
- InChI Key: RSYGJEQPLQQHBH-UHFFFAOYSA-N
- SMILES: O=C1C(C)=NC(CC)=C(C)N1
Computed Properties
- Exact Mass: 152.09506
- Monoisotopic Mass: 152.094963011g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 11
- Rotatable Bond Count: 1
- Complexity: 251
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 0.5
- Topological Polar Surface Area: 41.5Ų
Experimental Properties
- PSA: 41.46
2(1H)-Pyrazinone,5-ethyl-3,6-dimethyl- Related Literature
-
Peiyuan Zeng,Xiaoxiao Wang,Ming Ye,Qiuyang Ma,Jianwen Li,Wanwan Wang,Baoyou Geng,Zhen Fang RSC Adv., 2016,6, 23074-23084
-
Guiying Zhang,Maosheng Cheng,Yanni Li,Keliang Liu,Lifeng Cai Chem. Commun., 2013,49, 11086-11088
-
Gaurav J. Shah,Eric P.-Y. Chiou,Ming C. Wu,Chang-Jin “CJ” Kim Lab Chip, 2009,9, 1732-1739
-
Sowmyalakshmi Venkataraman RSC Adv., 2015,5, 73807-73813
-
5. Fe3O4/Au/Fe3O4 nanoflowers exhibiting tunable saturation magnetization and enhanced bioconjugationFeng Shi,Kunping Yan,Mingli Peng,Xiao Cheng,Yanling Luo,Xuemei Chen,V. A. L. Roy,Zuankai Wang Nanoscale, 2012,4, 747-751
33216-89-6 (2(1H)-Pyrazinone,5-ethyl-3,6-dimethyl-) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)
Recommended suppliers
Nanjing Jubai Biopharm
Gold Member
CN Supplier
Bulk
Shanghai Bent Chemical Co., Ltd
Gold Member
CN Supplier
Bulk
Hebei Liye chemical Co.,Ltd
Gold Member
CN Supplier
Bulk
Amadis Chemical Company Limited
Gold Member
CN Supplier
Reagent
Enjia Trading Co., Ltd
Gold Member
CN Supplier
Bulk